5-Bromo-4-cyano-1-methylimidazole

• IUPAC Name: 5-bromo-1-methylimidazole-4-carbonitrile
• InChI: InChI=1S/C5H4BrN3/c1-9-3-8-4(2-7)5(9)6/h3H,1H3
• InChI Key: HROWRHSFQVRYEF-UHFFFAOYSA-N
• Canonical SMILES: CN1C=NC(=C1Br)C#N
• Molecular Formula: C5H4BrN3
• Molecular Weight: 186.01 g/mol
• CAS No.: 1669415-69-3

Description

5-Bromo-4-cyano-1-methylimidazole is a heterocyclic compound with the following chemical formula: C₅H₄BrN₂ . It belongs to the imidazole family, which plays a crucial role in various functional molecules used in everyday applications.

Synthesis Analysis

Several synthetic methods exist for imidazoles, and the regiocontrolled synthesis of substituted imidazoles has seen recent advances. One notable approach involves a one-pot, four-component reaction, where a mixture of 2-bromoacetophenone, an aldehyde, a primary amine, and ammonium acetate is heated under solvent-free conditions. This method yields 1,2,4-trisubstituted 1H-imidazoles in good yields.

Molecular Structure Analysis

The molecular structure of This compound consists of a five-membered imidazole ring with a bromine atom at position 5, a cyano group at position 4, and a methyl group at position 1. The arrangement of these substituents affects the compound’s reactivity and properties.

Chemical Reactions Analysis

The utility of imidazoles lies in their participation in various chemical reactions. For instance, nickel-catalyzed addition to nitrile followed by proto-demetallation, tautomerization, and dehydrative cyclization can lead to the formation of 2,4-disubstituted NH-imidazoles. The yield depends on the coupling partners and functional group compatibility.

Physical and Chemical Properties Analysis

• Melting Point : The melting point of This compound is approximately .

Scientific Research Applications

Synthesis and Chemical Reactions

5-Bromo-4-cyano-1-methylimidazole is involved in various synthesis and chemical reaction studies. For example, Farah and McClelland (1993) explored the reactions of bromo-nitroimidazoles, which are closely related to this compound, demonstrating its role in the preparation of compounds with potential pharmaceutical applications (Farah & McClelland, 1993). Additionally, the work by Fujimoto and Katsurada (1986) on brominated aromatic heterocycles, including compounds similar to this compound, highlights its use in substitution reactions (Fujimoto & Katsurada, 1986).

Catalysis and Water Oxidation

In the field of catalysis, Wang et al. (2012) studied ruthenium complexes with axial imidazole ligands, including derivatives of this compound, for their use as water oxidation catalysts (Wang et al., 2012). This research provides insight into the role of such compounds in enhancing the efficiency of catalytic processes.

Crystallography and Structural Analysis

The compound's role in crystallography is highlighted by the work of Chauvière, Jaud, and Rameau (1995), who studied the crystalline structures of related bromo-cyanoimidazoles, offering valuable information for understanding the structural properties of this compound (Chauvière, Jaud, & Rameau, 1995).

Role in Antiparasitic Activity

In the field of medicinal chemistry, Saadeh, Mosleh, and El-Abadelah (2009) synthesized derivatives of 5-aryl-1-methyl-4-nitroimidazoles, which are structurally related to this compound, to study their antiparasitic activity, indicating its potential in developing new therapeutic agents (Saadeh, Mosleh, & El-Abadelah, 2009).

Organic Synthesis and Drug Development

The synthesis of 5-bromomethyl-4-nitroimidazoles, related to this compound, for the preparation of hypoxia-selective prodrugs as explored by Lu et al. (2013), shows the compound's significance in developing novel pharmaceuticals (Lu et al., 2013).